BENGHE Safety Operating Guide

Check Availability & Pricing

Operational Guide: Atorvastatin-d5 Sodium Salt
Disposal

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Atorvastatin-d5 Sodium Salt

Cat. No.: B1162726

Executive Summary: The "Safety-First" Mandate

Atorvastatin-d5 Sodium Salt is a deuterated internal standard used primarily in LC-MS/MS
bioanalysis. While often classified as "non-hazardous" under strict transport regulations (e.g.,
DOT/IATA), it possesses biological activity and environmental toxicity (aquatic hazard) identical
to its parent compound, Atorvastatin.

Core Directive: Treat Atorvastatin-d5 Sodium Salt as Hazardous Chemical Waste. Under no
circumstances should this compound be discharged into municipal sewage systems or
disposed of in regular trash.

Quick Action Protocol

Waste Cat Non-RCRA Regulated Pharmaceutical Waste
aste Category _ _
(or Chemical Waste depending on solvent).

] Aquatic Toxicity; Potential Reproductive/Liver
Primary Hazard o )
Toxicity (Chronic).

) High-Temperature Incineration (via licensed
Disposal Method
waste contractor).

Drain Disposal STRICTLY PROHIBITED.

Chemical Profile & Hazard Identification
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To ensure compliant disposal, you must understand the material's classification.[1] The
deuterated form retains the pharmacological potency of the parent drug.

Compound: Atorvastatin-d5 Sodium Salt[2][3]

CAS No: 222412-87-5 (Labeled); 134523-03-8 (Unlabeled Parent)

Physical State: White to off-white solid (powder).

Solubility: Soluble in Methanol, DMSO; slightly soluble in water.

Risk Assessment (GHS Classification)
¢ Health: Acute Toxicity (Oral) - Category 4; Skin/Eye Irritant.[3]

e Environmental: Aquatic Chronic 2 (Toxic to aquatic life with long-lasting effects).

e Regulatory Status: Not P-listed or U-listed under US EPA RCRA. However, it is a
pharmaceutical agent and must be managed to prevent environmental release.

Disposal Workflow: Cradle-to-Grave

This workflow segregates waste streams to minimize cost while maximizing safety.

Stream A: Solid Waste (Pure Substance)

e Scenario: Expired vials, degraded powder, or excess solid standard.

e Procedure:

[¢]

Do not empty the vial. Keep the substance in its original container if possible.

[¢]

Cap the container tightly.

o

Place the container inside a secondary clear sealable bag (Zip-lock).

o

Label as: "Non-RCRA Regulated Chemical Waste - Solid - Atorvastatin-d5".

[¢]

Deposit in the Solid Hazardous Waste Drum (Blue/Black barrel) destined for incineration.
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Stream B: Liquid Waste (Stock Solutions)

e Scenario: Leftover stock solutions (e.g., 1 mg/mL in Methanol or DMSO).

e Procedure:

[¢]

Solvent Rule: The solvent dictates the primary waste code.
» Methanol/Acetonitrile: Ignitable Waste (D001).
= DMSO: Toxic/lrritant.[3]

o Pour into the appropriate Solvent Waste Carboy (e.g., "Halogenated" or "Non-
Halogenated" depending on the solvent mix).

o Triple Rinse: Rinse the original vial 3 times with a compatible solvent (e.g., methanol). Add
rinsate to the solvent waste carboy.

o Deface the label on the empty vial and dispose of the vial in Glass/Sharps disposal (or
chemically contaminated glass bin).

Stream C: Contaminated Debris

e Scenario: Weigh boats, pipette tips, gloves, and bench paper.

e Procedure:
o Collect all solid debris in a dedicated "Solid Chemical Waste" bag (usually clear or yellow).
o Do not place in regular trash.

o Tie off the bag and place it in the laboratory's central Solid Hazardous Waste container.

Visualization: Decision Logic & Workflow

The following diagram illustrates the segregation logic for Atorvastatin-d5 waste streams.
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Waste Generation:
Atorvastatin-d5 Sodium Salt

Determine Physical State

Pure Substance&)issolved Trace Residue

Solid / Powder Liquid Solution Contaminated Debris
(Expired Vials, Spills) (In MeOH, DMSO, ACN) (Gloves, Tips, Weigh Boats)

l

Check Solvent Type
1. Double Bag Container . .
2. Label 'Non-RCRA Pharm Waste' Flammable | Non-Flammaple COIIECt IN Chem-Contaminated
" N 3 Solid Waste Bag
3. Incineration Bin
Organic (MeOH, ACN) Aqueous / Buffer

Dispose as D001 Ignitable Dispose as Chem Waste

N

High-Temp Incineration
(Licensed Facility)

Click to download full resolution via product page

Figure 1: Segregation logic for Atorvastatin-d5 waste streams ensuring compliant destruction.

Spill Response & Decontamination

Accidental spills of the powder pose an inhalation and contamination risk.

Step-by-Step Spill Protocol:
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Secure Area: Alert nearby personnel. Mark the area.

PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If the
spill is >1g of powder, use a P95/N95 respirator to avoid inhaling dust.

Containment:

o Powder: Cover with a damp paper towel (moistened with water) to prevent dust dispersal.
Do not dry sweep.

o Liquid: Cover with an absorbent pad or vermiculite.
Cleanup:
o Wipe up the material carefully.[1]

o Clean the surface 3 times with Methanol or 70% Ethanol to solubilize and remove
lipophilic residues.

o Perform a final rinse with soap and water.[3]

Disposal: Place all cleanup materials (wipes, pads, gloves) into the Solid Hazardous Waste
bag.

Regulatory Compliance (US Focus)

While Atorvastatin is not currently a federally listed (P/U list) hazardous waste under RCRA, the
"Cradle-to-Grave" liability remains with the generator.

o EPA Waste Code: If dissolved in ignitable solvents (MeOH/ACN), use DOOL1. If pure solid,
label as "Non-Regulated Hazardous Waste" or state-specific code (e.g., California may
regulate as toxic).

o Satellite Accumulation Area (SAA): Keep waste containers at or near the point of generation.
Ensure containers are closed unless adding waste.[4]

o Drain Disposal: Prohibited under the Clean Water Act due to aquatic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

